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Introduction
Mitochondrial-derived peptides (MDPs) are a novel class of bioactive molecules encoded by

the mitochondrial genome that play crucial roles in cellular homeostasis, stress response, and

metabolism. Among these, humanin has been extensively studied for its potent cytoprotective

and neuroprotective effects. More recently, a family of small humanin-like peptides (SHLPs),

including SHLP-5, has been identified, with early research suggesting both distinct and

overlapping functions with humanin. This guide provides a comprehensive comparison of the

current understanding of SHLP-5 and humanin, highlighting their known functions,

mechanisms of action, and signaling pathways, supported by available experimental data. A

significant disparity in the volume of research exists, with humanin being well-characterized

while data on SHLP-5 remains limited and, in some cases, conflicting.

Comparative Overview of SHLP-5 and Humanin

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15599865?utm_src=pdf-interest
https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature SHLP-5 Humanin

Primary Function

Largely uncharacterized;

potential roles in diabetes,

Alzheimer's disease,

cardiovascular disease, and

prostate cancer are suggested

by commercial suppliers[1].

However, some research

indicates it is poorly conserved

and may lack a significant

biological role[2].

Cytoprotection,

neuroprotection, anti-apoptotic,

regulation of metabolism[3][4]

[5].

Mechanism of Action Unknown.

Binds to cell surface receptors

(FPRL1, CNTFR/WSX-

1/gp130) and intracellular

proteins (Bax, Bid, IGFBP3) to

modulate signaling pathways

and inhibit apoptosis[3][4][5].

Signaling Pathways Not yet elucidated.

Activates pro-survival signaling

cascades including JAK/STAT,

ERK1/2, and PI3K/Akt[3][4][5].

Effects on Apoptosis

Not definitively characterized.

One study on the SHLP family

did not provide specific data

for SHLP-5's effect on

apoptosis[5].

Potent inhibitor of apoptosis

induced by various stressors[3]

[4].

Effects on Cell Proliferation Not definitively characterized.

Effects on proliferation are

context-dependent and less

pronounced than its anti-

apoptotic effects.

Role in Metabolism

Potential role in metabolic

diseases suggested, but no

direct evidence is available[1].

Enhances insulin sensitivity

and glucose uptake[3][5].
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Signaling Pathways
Humanin Signaling Pathway
Humanin exerts its cytoprotective effects through a complex network of intracellular and

extracellular signaling pathways. Upon binding to its cell surface receptors, it activates

downstream kinases that promote cell survival and inhibit apoptosis.

Humanin

FPRL1 / CNTFR/WSX-1/gp130

Binds
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JAK2
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(Unknown)

Activates (?) Cellular Response
(e.g., Survival, Apoptosis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Mitochondrial-Derived
Peptides SHLP-5 and Humanin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599865#comparing-the-function-of-shlp-5-and-
humanin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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